![molecular formula C25H24N2O2S B286279 (5E)-2-(2,4-dimethylanilino)-5-[(2-propoxynaphthalen-1-yl)methylidene]-1,3-thiazol-4-one](/img/structure/B286279.png)
(5E)-2-(2,4-dimethylanilino)-5-[(2-propoxynaphthalen-1-yl)methylidene]-1,3-thiazol-4-one
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Overview
Description
(5E)-2-(2,4-dimethylanilino)-5-[(2-propoxynaphthalen-1-yl)methylidene]-1,3-thiazol-4-one, also known as DTN or DNT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTN belongs to the thiazole family of compounds and has been shown to possess anti-inflammatory, antioxidant, and anticancer properties.
Mechanism of Action
The exact mechanism of action of (5E)-2-(2,4-dimethylanilino)-5-[(2-propoxynaphthalen-1-yl)methylidene]-1,3-thiazol-4-one is not fully understood. However, studies have suggested that this compound exerts its anti-inflammatory and antioxidant effects by inhibiting the NF-κB pathway and activating the Nrf2 pathway. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can reduce inflammation and oxidative stress in various animal models of disease. This compound has also been shown to inhibit tumor growth and induce apoptosis in various cancer cell lines. Furthermore, this compound has been shown to have a protective effect on the liver and kidneys in animal models of drug-induced toxicity.
Advantages and Limitations for Lab Experiments
(5E)-2-(2,4-dimethylanilino)-5-[(2-propoxynaphthalen-1-yl)methylidene]-1,3-thiazol-4-one has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. Furthermore, this compound has been shown to be relatively stable and has a long shelf life. However, this compound has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to administer to animals. Furthermore, this compound has not been extensively studied for its toxicity, which could limit its potential therapeutic applications.
Future Directions
There are several future directions for (5E)-2-(2,4-dimethylanilino)-5-[(2-propoxynaphthalen-1-yl)methylidene]-1,3-thiazol-4-one research. One potential direction is to further investigate the mechanism of action of this compound. This could lead to the development of more potent and selective this compound derivatives. Another potential direction is to investigate the potential therapeutic applications of this compound in other diseases such as diabetes and neurodegenerative diseases. Furthermore, future studies could investigate the toxicity of this compound and its potential side effects. Overall, this compound has significant potential for therapeutic applications and warrants further investigation.
Synthesis Methods
(5E)-2-(2,4-dimethylanilino)-5-[(2-propoxynaphthalen-1-yl)methylidene]-1,3-thiazol-4-one can be synthesized by the reaction of 2,4-dimethylaniline and 2-propoxy-1-naphthaldehyde in the presence of thiosemicarbazide and acetic acid. The reaction mixture is then refluxed in ethanol, and the resulting product is purified by recrystallization. The overall yield of this compound is around 60%.
Scientific Research Applications
(5E)-2-(2,4-dimethylanilino)-5-[(2-propoxynaphthalen-1-yl)methylidene]-1,3-thiazol-4-one has been extensively studied for its potential therapeutic applications. Several studies have shown that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. Furthermore, this compound has been shown to possess anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.
Properties
Molecular Formula |
C25H24N2O2S |
---|---|
Molecular Weight |
416.5 g/mol |
IUPAC Name |
(5E)-2-(2,4-dimethylanilino)-5-[(2-propoxynaphthalen-1-yl)methylidene]-1,3-thiazol-4-one |
InChI |
InChI=1S/C25H24N2O2S/c1-4-13-29-22-12-10-18-7-5-6-8-19(18)20(22)15-23-24(28)27-25(30-23)26-21-11-9-16(2)14-17(21)3/h5-12,14-15H,4,13H2,1-3H3,(H,26,27,28)/b23-15+ |
InChI Key |
PTWOVDQDWXRLHU-HZHRSRAPSA-N |
Isomeric SMILES |
CCCOC1=C(C2=CC=CC=C2C=C1)/C=C/3\C(=O)N=C(S3)NC4=C(C=C(C=C4)C)C |
SMILES |
CCCOC1=C(C2=CC=CC=C2C=C1)C=C3C(=O)N=C(S3)NC4=C(C=C(C=C4)C)C |
Canonical SMILES |
CCCOC1=C(C2=CC=CC=C2C=C1)C=C3C(=O)N=C(S3)NC4=C(C=C(C=C4)C)C |
Origin of Product |
United States |
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